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Compound of Interest

Compound Name: 2-Cyanoethyl acrylate

Cat. No.: B092215 Get Quote

Technical Support Center: 2-Cyanoethyl Acrylate
This guide provides essential safety information, troubleshooting advice, and detailed protocols

for researchers, scientists, and drug development professionals working with 2-Cyanoethyl
acrylate.

Frequently Asked Questions (FAQs)
Q1: What is 2-Cyanoethyl acrylate and what are its primary hazards?

A1: 2-Cyanoethyl acrylate (CEA) is a highly reactive polar acrylate ester used in applications

like adhesives and coatings.[1][2] It is a colorless liquid that is considered hazardous.[3][4] The

primary hazards include:

Toxicity: It is toxic if swallowed or in contact with skin.[5]

Irritation: It causes serious skin and eye irritation and may cause respiratory tract irritation.[4]

[6][7]

Sensitization: It is a possible skin sensitizer, meaning repeated exposure can lead to an

allergic reaction.[1][4]

Combustibility: It is a combustible liquid and presents a fire hazard when exposed to heat or

flame.[3][6]
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Reactivity: It can undergo rapid, heat-generating (exothermic) polymerization when exposed

to water, amines, alkalis, and alcohols.[8] It may also polymerize upon exposure to light.[4]

Q2: What are the mandatory personal protective equipment (PPE) requirements for handling 2-
Cyanoethyl acrylate?

A2: When handling 2-Cyanoethyl acrylate, you must wear the following PPE to minimize

exposure:

Eye Protection: Chemical splash goggles or safety glasses with side shields are required.[5]

[6]

Skin Protection: A lab coat, long-sleeved clothing, or a chemical-resistant apron should be

worn.[6] Impervious gloves, such as nitrile or polyvinyl chloride, are essential.[8]

Respiratory Protection: All handling should occur in a well-ventilated area, preferably a

chemical fume hood.[1][6][9] If ventilation is inadequate or high concentrations of vapor are

expected, a certified vapor respirator is necessary.[6]

Q3: What are the correct storage conditions for 2-Cyanoethyl acrylate to ensure its stability?

A3: Proper storage is critical to prevent hazardous polymerization and maintain chemical

integrity.

Temperature: Store in a refrigerator at temperatures between 2°C and 8°C.[1][6]

Container: Keep the container tightly closed in a dry, well-ventilated area.[5][6][7]

Atmosphere: The chemical is often stabilized with phenolic inhibitors like MEHQ, which

require the presence of oxygen to be effective. Therefore, it must be stored under an air

atmosphere, not an inert gas like nitrogen or argon.[3][7][9]

Incompatibilities: Store away from incompatible materials, including oxidizing agents, alkali

metals, alcohols, amines, water, and reducing agents.[6]

Security: The storage area should be locked to restrict access.[5][7]

Q4: How should I respond to a spill of 2-Cyanoethyl acrylate in the lab?
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A4: In the event of a spill, follow these emergency procedures:

Evacuate all non-essential personnel from the area.[10]

Ensure adequate ventilation and remove all sources of ignition.[6]

Wear appropriate PPE, including respiratory protection, gloves, and eye protection.[5][6]

Contain the spill using an inert absorbent material like sand, vermiculite, or earth.[5][6] Do

not use cloth rags for cleanup.[8]

An alternative cleanup method is to flood the spill with water to induce complete

polymerization, then scrape the solid material off the floor.[8]

Collect the absorbed or cured material into a suitable, labeled container for chemical waste

disposal.[5][8]

Decontaminate the spill area thoroughly.[6]

Q5: What are the first-aid procedures for exposure to 2-Cyanoethyl acrylate?

A5: Immediate action is required in case of any exposure:

Skin Contact: Immediately remove all contaminated clothing.[5][7] Wash the affected skin

with plenty of soap and water.[6] Seek medical attention if irritation develops or persists.[6]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids.[6][11] Remove contact lenses if it is safe to

do so.[5][7] Seek immediate medical attention.[6]

Inhalation: Move the exposed individual to fresh air at once.[6][12] If breathing is difficult or

has stopped, provide artificial respiration.[6] Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water. Call a POISON CENTER

or doctor immediately for guidance.

Q6: How must 2-Cyanoethyl acrylate waste be disposed of?
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A6: 2-Cyanoethyl acrylate and its containers must be disposed of as hazardous waste.[6]

Follow all federal, state, and local regulations for chemical waste disposal. Cured (polymerized)

material, however, can often be disposed of as non-hazardous solid waste.[8]

Troubleshooting Guide
Problem: The monomer has solidified or thickened inside the storage container.

Likely Cause: Spontaneous polymerization has occurred. This can be triggered by several

factors:

Improper Storage Temperature: Storing at room temperature instead of refrigerating

significantly increases the rate of polymerization.

Contamination: The container may have been contaminated with moisture, amines, or

other incompatible substances that initiate polymerization.[8]

Inhibitor Depletion: The stabilizer (e.g., MEHQ) may have been depleted over time,

especially with prolonged storage or exposure to light.[4]

Inert Atmosphere: Storing under an inert gas prevents the oxygen-dependent stabilizer

from working.[3][7]

Solution: The polymerized material is generally considered less hazardous.[8] However, the

product is no longer usable. Dispose of the container and its contents according to

hazardous waste guidelines. Review your storage protocol to prevent recurrence, ensuring

refrigeration, exclusion of contaminants, and storage under air.[3][6]

Problem: I experience respiratory irritation or a headache when working with the chemical,

even in a fume hood.

Likely Cause: Your ventilation may be insufficient, or your handling technique may be

generating excess vapors.

Improper Fume Hood Use: The sash may be too high, or airflow may be obstructed by

other equipment.
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High Vapor Generation: Heating the material or dispensing it in a way that creates a large

surface area can increase vapor concentration.

Solution:

Immediately stop work, secure the container, and move to an area with fresh air.

Evaluate the fume hood's performance (check the airflow monitor). Ensure the sash is at

the appropriate height and the work area is at least 6 inches inside the hood opening.

If ventilation is confirmed to be adequate but symptoms persist, you may need to use a

vapor respirator in addition to the fume hood.[6]

If symptoms are severe or persist, seek medical attention.[5]

Quantitative Data Summary
The following table summarizes key quantitative safety and physical data for 2-Cyanoethyl
acrylate.

Property Value Source(s)

Molecular Weight 125.13 g/mol [3]

Acute Oral Toxicity (LD50, Rat) 180 mg/kg

Acute Dermal Toxicity (LD50,

Rabbit)
235.4 mg/kg

Flash Point 124 °C [4]

Glass Transition Temperature

(Tg)
4 °C [1]

Refractive Index (at 20°C) 1.447 [1]

Recommended Storage

Temperature
2 - 8 °C [6]

Experimental Protocols
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Protocol 1: Standard Procedure for Safe Handling and Dispensing

Pre-Handling Preparation:

Review the Safety Data Sheet (SDS) for 2-Cyanoethyl acrylate.

Ensure a chemical fume hood is certified and operational.

Prepare all necessary equipment (glassware, dispensing tools) within the fume hood.

Verify that an emergency shower and eyewash station are accessible.[10]

Donning Personal Protective Equipment (PPE):

Put on a lab coat or chemical-resistant apron.[6]

Wear chemical splash goggles.[6]

Wear nitrile gloves. Inspect them for any signs of damage before use.[8][9]

Chemical Handling:

Perform all manipulations of open containers exclusively inside the fume hood.[1]

Ground any equipment used to transfer the liquid to prevent static electricity discharge.[6]

[9]

Dispense the required amount slowly to minimize splashing and vapor generation.

Keep the primary container tightly sealed when not in use.[5]

Post-Handling Procedures:

Tightly seal the 2-Cyanoethyl acrylate container and return it to its designated

refrigerated storage location.[6]

Decontaminate any non-disposable equipment used.
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Dispose of contaminated disposable items (e.g., pipette tips, gloves) in a designated

hazardous waste container.

Remove PPE and wash hands thoroughly with soap and water.[5]

Protocol 2: Emergency Response to a Laboratory Spill

Immediate Actions:

Alert all personnel in the immediate vicinity of the spill.

If the spill is large or ventilation is poor, evacuate the laboratory.

Remove any potential ignition sources from the area.[6]

Containment and Cleanup (for trained personnel only):

Don appropriate PPE, including a vapor respirator, chemical goggles, and heavy-duty

gloves.[6]

Contain the spill by creating a border with an inert absorbent material (e.g., vermiculite,

sand).[5]

Cover the spill with the absorbent material and allow it to be fully absorbed.[6]

Carefully collect the contaminated material using non-sparking tools and place it into a

clearly labeled, sealable container for hazardous waste.[7][9]

Decontamination:

Wash the spill area with soap and water.

Place all contaminated cleaning materials and PPE into the hazardous waste container.

Reporting:

Report the incident to the laboratory supervisor and the institutional Environmental Health

& Safety (EHS) office.
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Caption: Workflow for safely handling 2-Cyanoethyl acrylate.
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Caption: Decision tree for verifying correct storage conditions.
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Caption: First aid response pathway for different exposure types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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